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Introduction
Volemitol, a seven-carbon sugar alcohol (heptitol) known chemically as D-glycero-D-manno-

heptitol, is a significant, yet often overlooked, player in the carbon metabolism of a select group

of plants.[1][2] While not as ubiquitous as hexitols like sorbitol and mannitol, volemitol serves

critical physiological functions in certain plant genera, most notably Primula.[1][2][3] This

technical guide provides a comprehensive overview of the current understanding of volemitol's
role in plant metabolism, its biosynthesis, transport, and putative function in stress response,

supported by available quantitative data and detailed experimental methodologies.

Physiological Functions of Volemitol
In plants where it is present, volemitol is not a minor metabolite but a central component of

carbon economy. Its primary physiological roles include:

Primary Photosynthetic Product: 14CO2 pulse-chase experiments have demonstrated that

volemitol is a major product of photosynthesis in Primula species, with its synthesis closely

following that of its precursor, sedoheptulose.[1][3][4]

Phloem-Mobile Carbohydrate: Volemitol is a prominent carbohydrate transported in the

phloem, the plant's vascular tissue responsible for distributing sugars from photosynthetic
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source leaves to non-photosynthetic sink tissues.[1][3][5] This indicates its crucial role in

carbon allocation throughout the plant.

Storage Carbohydrate: The high concentrations of volemitol found in the leaves of Primula

species suggest its function as a significant storage form of carbon and reducing power.[1][2]

As a sugar alcohol, it is more reduced than its corresponding sugar, thus storing more

energy per carbon atom.

Quantitative Data on Volemitol Distribution
The accumulation of volemitol can be substantial in certain plant tissues. The following tables

summarize the available quantitative data for volemitol and related carbohydrates in Primula

species.

Table 1: Carbohydrate Concentrations in Leaves of Primula Species

Plant Species
Volemitol (mg/g
fresh weight)

Sedoheptulose
(mg/g fresh weight)

Sucrose (mg/g
fresh weight)

Primula x polyantha up to 50 36 4

Primula elatior (Oxlip) 23 ± 2 14 ± 1 1.0 ± 0.1

Primula juliae 33 ± 3 21 ± 2 1.2 ± 0.1

Data sourced from Häfliger et al., 1999.[1][2][4]

Table 2: Composition of Phloem Sap in Primula x polyantha

Carbohydrate Proportion (mol/mol %)

Sucrose ~63%

Volemitol ~24%

Other ~13%

Data sourced from Häfliger et al., 1999.[1][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.semanticscholar.org/paper/Metabolism-of-D-glycero-D-manno-heptitol%2C-in-Of-a-H%C3%A4fliger-Kindhauser/86e6ff5d86da4e6e235b6730a98f5599934b53df
https://pubmed.ncbi.nlm.nih.gov/9880360/
https://people.iut.ac.ir/sites/default/files/users/ehsanzadeh/course_files/paper11-polyolstransport2001.pdf
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.semanticscholar.org/paper/Metabolism-of-D-glycero-D-manno-heptitol%2C-in-Of-a-H%C3%A4fliger-Kindhauser/86e6ff5d86da4e6e235b6730a98f5599934b53df
https://pmc.ncbi.nlm.nih.gov/articles/PMC32219/
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.semanticscholar.org/paper/Metabolism-of-D-glycero-D-manno-heptitol%2C-in-Of-a-H%C3%A4fliger-Kindhauser/86e6ff5d86da4e6e235b6730a98f5599934b53df
https://pmc.ncbi.nlm.nih.gov/articles/PMC32219/
https://www.researchgate.net/publication/13409335_Metabolism_of_d-Glycero-d-Manno-Heptitol_Volemitol_in_Polyanthus_Discovery_of_a_Novel_Ketose_Reductase
https://www.semanticscholar.org/paper/Metabolism-of-D-glycero-D-manno-heptitol%2C-in-Of-a-H%C3%A4fliger-Kindhauser/86e6ff5d86da4e6e235b6730a98f5599934b53df
https://pubmed.ncbi.nlm.nih.gov/9880360/
https://www.researchgate.net/publication/13409335_Metabolism_of_d-Glycero-d-Manno-Heptitol_Volemitol_in_Polyanthus_Discovery_of_a_Novel_Ketose_Reductase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biosynthesis and Degradation of Volemitol
Biosynthesis
The primary biosynthetic pathway for volemitol in plants involves the reduction of the ketose

sugar, sedoheptulose. This reaction is catalyzed by a novel enzyme, NADPH-dependent

sedoheptulose reductase.[1][3][4]

Key Enzyme: Sedoheptulose Reductase

Cofactor: NADPH[1][3][4]

Substrate: Sedoheptulose (Apparent Km = 21 mM)[1][3][4]

pH Optimum: 7.0 - 8.0[1][3][4]

Specificity: Highly specific for sedoheptulose. It does not act on other seven-carbon sugars

like D-glycero-D-manno-heptose, mannoheptulose, or coriose.[2]

The biosynthesis of volemitol is a critical branch of carbohydrate metabolism in Primula,

diverting carbon from the Calvin cycle (where sedoheptulose-7-phosphate is an intermediate)

towards the production of this sugar alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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